5-Thiazolecarboxamide, 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-

• CAS No.: 21697-42-7
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol
• IUPAC Name: 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H17N3OS/c1-7-5-8(2)11(9(3)6-7)17-13(18)12-10(4)16-14(15)19-12/h5-6H,1-4H3,(H2,15,16)(H,17,18)
• InChI Key: NJHVQEJXKUFUMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=C(N=C(S2)N)C)C

Description

5-Thiazolecarboxamide, 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)- is a useful research compound. Its molecular formula is C14H17N3OS and its molecular weight is 275.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Thiazolecarboxamide, 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Thiazolecarboxamide, 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of [5-[[(2,4,6-Trimethylphenyl)amino]carbonyl]-4-methyl-2-thiazolyl]carbamic acid, 1,1-dimethylethyl ester (10 g, 26.63 mmol) in trifluoroacetic acid (100 mL) was stirred at rt for 3 h. The solution was concentrated under reduced pressure and the residue was diluted with EtOAc (700 mL), washed with 5% aq. KHCO3 solution (400 mL, 2×), water, and brine; dried (MgSO4), filtered and concentrated. The residue was washed with ether (200 mL) and acetonitrile (100 mL) to obtain the title compound (6.7 g, 91%) as a white solid.